Cas no 1213180-22-3 ((4R)-7-FLUORO-8-METHYLCHROMANE-4-YLAMINE)

• Product Name: (4R)-7-FLUORO-8-METHYLCHROMANE-4-YLAMINE
• CAS No: 1213180-22-3
• MF: C₁₀H₁₂FNO
• MW: 181.206786155701
• CID: 5594445
• PubChem ID: 130656310
• Update Time: 2025-05-20

(4R)-7-FLUORO-8-METHYLCHROMANE-4-YLAMINE Chemical and Physical Properties

Names and Identifiers

• (4R)-7-FLUORO-8-METHYLCHROMANE-4-YLAMINE
• 2H-1-Benzopyran-4-amine, 7-fluoro-3,4-dihydro-8-methyl-, (4R)-
• 1213180-22-3
• (R)-7-FLUORO-8-METHYLCHROMAN-4-AMINE
• Y12359

• Inchi： 1S/C10H12FNO/c1-6-8(11)3-2-7-9(12)4-5-13-10(6)7/h2-3,9H,4-5,12H2,1H3/t9-/m1/s1
• InChI Key： PQCKITNHLYFLKH-SECBINFHSA-N
• SMILES： C1OC2=C(C)C(F)=CC=C2[C@H](N)C1

Computed Properties

• Exact Mass: 181.090292168g/mol
• Monoisotopic Mass: 181.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.166±0.06 g/cm3(Predicted)
• Boiling Point: 244.2±40.0 °C(Predicted)
• pka: 8.72±0.20(Predicted)

Additional information on (4R)-7-FLUORO-8-METHYLCHROMANE-4-YLAMINE

Compound CAS No. 1213180-22-3: (4R)-7-Fluoro-8-Methylchromane-4-Ylamine

The compound (4R)-7-Fluoro-8-Methylchromane-4-Ylamine (CAS No. 1213180-22-3) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the chromane family, which is a bicyclic structure consisting of a benzene ring fused to a tetrahydrofuran ring. The presence of the fluoro and methyl substituents at specific positions on the chromane ring introduces unique electronic and steric properties, making it an intriguing subject for research and development.

The stereochemistry of the compound, specifically the (4R) configuration, plays a crucial role in its chemical reactivity and biological activity. Recent studies have highlighted the importance of stereochemistry in drug design, where even minor differences in spatial arrangement can significantly impact efficacy and selectivity. This compound's chiral center at position 4 makes it a promising candidate for enantioselective synthesis and asymmetric catalysis.

In terms of synthesis, (4R)-7-Fluoro-8-Methylchromane-4-Ylamine can be prepared through a variety of routes, including but not limited to, nucleophilic aromatic substitution, Friedel-Crafts alkylation, and organocatalytic methods. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency and selectivity. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce the fluoro group at position 7 while maintaining the integrity of the chromane framework.

The application of this compound extends beyond traditional organic synthesis. Its amine functionality makes it an excellent substrate for further functionalization, such as amidation or reductive amination, which are critical steps in drug discovery. Recent advancements in click chemistry have also enabled the incorporation of this compound into larger molecular frameworks, facilitating the exploration of its potential as a building block in medicinal chemistry.

From a pharmacological perspective, (4R)-7-Fluoro-8-Methylchromane-4-Ylamine has shown promising activity in preclinical studies targeting various disease states. For example, its ability to modulate kinase activity has been investigated in cancer research. Fluorinated chromanes are known for their enhanced lipophilicity and metabolic stability, which are desirable properties for drug candidates.

In addition to its therapeutic potential, this compound has found applications in materials science. Its rigid bicyclic structure and electron-withdrawing groups make it suitable for use as a precursor in the synthesis of advanced materials such as polymers or liquid crystals. Recent research has focused on its role in self-assembling systems, where its stereochemistry influences the formation of ordered nanostructures.

The environmental impact and toxicity profile of (4R)-7-Fluoro-8-Methylchromane-4-Ylamine have also been subjects of recent investigation. Studies indicate that while it exhibits moderate acute toxicity, its chronic effects require further evaluation. Regulatory agencies have emphasized the importance of assessing such compounds' environmental fate to ensure sustainable chemical practices.

In conclusion, CAS No. 1213180-22-3 represents a versatile and intriguing compound with applications spanning organic synthesis, pharmacology, and materials science. Its unique structural features and stereochemical properties make it an invaluable tool for researchers across diverse disciplines. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in both academic research and industrial applications.